AbstractGraphene-based materials have garnered tremendous interest as electromagnetic interference shields for various applications in healthcare, wireless communications and positioning systems, and space microelectronics. This is because they can circumvent the common drawbacks of metal-based shields, including weight and corrosion. In the present work, we report a ~30-nm highly transparent shield with 93% optical transmission that can attenuate the incident electromagnetic waves by ~94% in the X-band frequency range, offering an electromagnetic interference (EMI) shielding effectiveness of 13.3 dB at 8.2 GHz. The shield is designed in a layer-by-layer assembly, featuring two layers of the conductive sulfuric acid post-treated poly(3,4-ethylenedioxythiophene)poly(styrene sulfonate) (PEDOT:PSS) polymer sandwiching reduced graphene oxide (rGO) nanosheets in between. The assembled shield possesses a shielding to thickness figure-of-merit ratio of 400 dB µm–1, which is far superior to the reported values for graphene-based metal-free transparent shields. The multilayer rGO/PEDOT:PSS ultrathin film can be easily fabricated by a simple, cost-effective approach for various electrostatic discharge and EMI shielding applications.Impact statementOur work is the first study to introduce the viability of a highly transparent antistatic and electromagnetic interference (EMI) shield using reduced graphene oxide (rGO) as an interlayer within two nanolayers of poly(3,4-ethylenedioxythiophene)poly(styrene sulfonate)—an intrinsically conducting polymer also known as PEDOT:PSS. The developed 30-nm sandwich assembly resulted in an ultrathin film with high optical transparency of 93% that could attenuate 93.5% of the incident electromagnetic waves. The fabricated thin shield demonstrates a total EMI shielding effectiveness of 13.3 dB at 8.2 GHz in the X-band frequency range. This specific assembly design of rGO and PEDOT:PSS presented a thickness-specific shielding effectiveness of 400 dB µm–1, which is a record figure of merit compared with the reported values for previously “transparent” shields among “metal-free graphene-based” composites to date. To the best of our knowledge, no prior study has been reported on the “transparent” ESD/EMI shields based on the solution-processing of PEDOT:PSS and rGO.Graphical abstract

The detection of harmful or toxic chemicals has been of great interest as a small amount can cause serious effects to the environment or the human body. This has led to the development of various sensitive and selective chemical sensors in the form of chemiresistors, electrochemical sensors, pH sensors, and so on. Among these, MXenes have been intensively studied for gas sensors due to the unique advantages MXenes have over other nanomaterials. The abundant functional groups on the MXene surface allow the good adsorption of analytes, which leads to a strong sensing signal. Simultaneously, their electrical conductivity provides a low electrical noise, in which such a combination results in a high signal-to-noise ratio. Moreover, MXene-based sensors can be deposited using solution processing techniques onto arbitrary substrates and can function at room temperature, making them ideal candidates in next-generation sensing devices. Here, we introduce the chemical sensing properties of MXene, focusing on their gas sensor applications. The basic sensing properties of pristine MXenes and several strategies to tune their performance, and the sensing applications of MXene-based composites will also be introduced. We wrap up by discussing the challenges and issues that are important for the advancement and practical application of MXene chemical sensors.Graphical abstract

AbstractInspired by the origami architecture and the progress in the functionalization of carbon-based nanomaterials, we design a carbon nanotube origami (CNT-O) metamaterial with the assistance of hydrogenation and by utilizing molecular dynamics simulation. The mechanical properties, including stiffness, ultimate strength, failure strain, and Poisson’s ratio, are systematically studied. Our findings show that the mechanical properties of CNT-O can be tuned and programmed by altering the underlying topological parameters and adopting surface functionalization. We resort to computational simulation, theoretical analysis, and experimentation to demonstrate that an extremely broad range of strain-dependent and scale-independent negative Poisson’s ratio can be achieved for nanoarchitected metamaterials, mainly driven by the kinematics of the folding/unfolding in origamis. The proposed origami strategy imparts a platform for designing the next generation of low-dimensional nanomaterials (e.g., graphene and CNT) with highly tunable auxeticity.Impact statementCarbon nanotubes (CNTs), the classic one-dimensional material, were uncovered in 1991 and reported to be made out of a single graphene layer later in 1993. Since these discoveries, the carbon-based materials have attracted intensive research interest due to their outstanding thermo-electro-mechanical properties. To expand their range of applications and overcome their shortcomings such as brittleness and low-dimensional feature, many engineering strategies have been proposed to modify their properties. Inspired by the ancient art of paper folding, we first construct the CNT origami with a Miura-ori tessellation via surface functionalization using hydrogen atoms and then resort to molecular dynamics simulation, theoretical analysis, and experimental test to demonstrate that the origami strategy can provide a platform for designing CNTs with enhanced stretchability, high strength, and scale-independent strain-dependent negative Poisson’s ratio. More specifically, the mechanical properties of CNT origamis can be tuned and programmed by altering the folding width and topological parameters of Miura-ori patterns. Our findings provide new opportunities for the realization of low-dimensional architected nanomaterials capable of achieving tunable mechanical properties and auxeticity.Graphical abstract

AbstractThe self-catalyzed growth of InP nanowires on an aerographite substrate is demonstrated in this study by using high growth rate hydride vapor-phase epitaxy technology. Nanowires with aspect ratios higher than 200 and diameters of 0.2–2 μm were analyzed by scanning electron microscopy, transmission electron microscopy, energy-dispersive x-ray analysis, Raman spectroscopy, and photoelectrical characterization. The nanowires were found to be of constant diameter over their length, except for a well-faceted hexagonal tapered end. The novel growth process results in formation of self-catalyzed nanowires compatible with integrated circuit technology. Single-wire InP photodetectors with predominant sensitivity in the infrared spectral range have been prepared and characterized.Impact statementSemiconductor nanowires gain wider application in light and gas sensors, memory and memristive devices. In this article, we describe a fast and rather simple approach of fabricating catalyst-free InP nanowires with aspect ratio of 200. Important benefits of this method are stoichiometric chemical composition and freestanding arrangement of wires on the aerographite substrate. We demonstrate the development of a robust IR single-nanowire sensor stable at 20–300 K both in the air and vacuum atmosphere, with Iph/Idark ratio in the range 4–1.7.Graphical abstract

AbstractNanostructured materials with their remarkable properties are key enablers in many modern applications. For example, industrial dry-milling processes would not be as widely spread without the use of hard, wear-resistant metal nitride coatings to protect the cutting tools. However, improving these nanostructured thin films with regard to dynamical properties is demanding as probing respective parameters of (sub-)micron layers without any substrate influence is still challenging. To extend the scientific toolbox for such spatially confined systems, a novel methodological approach based on resonance peak measurements of a cantilever-transducer system termed micromechanical spectroscopy (µMS) is developed and applied to a Al0.8Cr0.2N model system. The mainly wurtzite type supersaturated Al0.8Cr0.2N system showed precipitation of cubic CrN at grain boundaries and local Cr variations upon annealing at 1050°C. This was accompanied by an increase in the previously unknown damping capability of 63 percent and an increase in Young’s modulus by 36 percent.Impact statementThere is a wide variety of applications for nano- to micrometer-sized thin films in today’s engineering technology, from thermal barrier- and wear-resistant coatings in turbines and bearings, over diffusion barriers and heatsinks in microelectronic devices, to optically active layers in lasers or mirrors. The mechanical properties of such thin films are oftentimes governed by their thermal history, leading to either intentional or undesired changes in the microstructure (e.g., the formation of precipitates). While the investigation of such features is usually constricted to static analysis using high-resolution techniques, such as transmission electron microscopy, understanding their impact on dynamic properties of the film remains a challenge. However, these are highly relevant in many engineering applications where cyclic behavior is common, such as high-speed dry milling. In the present work, we investigate the change in mechanical damping capability upon annealing of a 6-µm thin AlCrN film, commonly used in demanding dry-milling applications, using micromechanical spectroscopy (µMS) of cantilever-shaped specimens. After a carefully adjusted heat treatment, the film exhibits the formation of cubic CrN precipitates in an otherwise wurtzite AlCrN matrix, which leads to a previously unknown beneficial increase in damping capability of the film.Graphical abstract

Over the past five years, artificial intelligence (AI) has grown significantly in different aspects of our daily lives, including health, transportation, and the digital world, all by leveraging data. Inspired by these success stories, materials researchers have started to adopt AI in experimental materials science to accelerate materials discovery and development by 10–100× through improving the efficiency of hypothesis generation, testing, and data analysis in a closed-loop fashion. This issue of MRS Bulletin presents a collection of papers discussing the recent advancements of AI in different aspects of experimental materials science and provides a framework for the next generation of autonomous experimentation strategies. In this article, we review the role of AI in experimental materials science and summarize the key aspects and challenges of autonomous experimentation discussed in each contributed article. We pose four questions at the interface of AI and experimental materials science, and present immediate calls for action for researchers working in this emerging field to move beyond optimization toward autonomous discovery. We hope this issue can accelerate convergence as well as flexibility and reconfiguration of hardware and software modules of autonomous robotic experimentation techniques to enable true digitalization of materials synthesis.Graphical abstract

Each year, thousands of patients deal with ear, nose, and throat disorders that can be life threatening such as tracheal stenosis, or impact the psychosocial well-being, such as microtia. These often require surgical intervention using autologous or allogenic grafts. Tissue engineering represents an exciting alternative to substitute the use of human tissues, by fabricating living bioartificial constructs using three-dimensional scaffolds that incorporate or support human cells that can proliferate and mature. The complex geometries of ear, nose, and throat call for advanced fabrication techniques such as bioprinting, which leverages additive manufacturing to fabricate patient-specific scaffolds with a high design freedom and repeatability. Here, we will provide a comprehensive overview on the use of bioprinting technologies to address specific challenges in otolaryngology, with relevant examples from recent literature.Graphical abstract

We present a transformative vision for future materials selection, processing, and design decisions in the context of sustainability. Specifically, we highlight the concept of sustainable development of materials and the need to broaden the range of stakeholders engaged in materials design decisions. For instance, beyond the traditional structure–processing–performance triangle, there is a critical need to incorporate sustainability metrics into materials design. Such metrics embrace concepts of green chemistry and chemicals management, critical materials and materials circularity, materials substitution and alternatives assessment. Implementation requires broad engagement beyond the traditional materials science and engineering boundaries, including global perspectives on public policy, governance, economics, and public health. Educational norms clearly must also change, together with workforce development programs and comprehensive industrial buy-in. This vision is further expanded upon in the articles in this issue, which we summarize here, providing highlights of each article and identifying critical intersections among the topics presented, thereby providing a framework to realize our vision. Graphical Abstract